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Compound of Interest

Compound Name: 2-Dodec-2-enylbutanedioic acid

Cat. No.: B081636 Get Quote

Essential Safety and Handling Guide for 2-
Dodec-2-enylbutanedioic Acid
This guide provides immediate, essential safety and logistical information for handling 2-
Dodec-2-enylbutanedioic acid in a laboratory setting. The following procedures are based on

general safety protocols for dicarboxylic acids and should be implemented to ensure the safety

of all personnel.

Personal Protective Equipment (PPE)
When handling 2-Dodec-2-enylbutanedioic acid, the following personal protective equipment

is mandatory to minimize exposure and ensure safety.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be tight-sealing. A face

shield should be worn over

safety goggles when there is a

risk of splashing.

Hand Protection Chemical-resistant Gloves

Wear protective gloves. Nitrile

gloves may provide suitable

short-term protection.[1][2]

Body Protection Protective Clothing
A lab coat is the minimum

requirement.[1][3]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Required if exposure limits are

exceeded or if irritation occurs.

[1]

Operational and Disposal Plans
Handling Procedures:

Ventilation: Always handle 2-Dodec-2-enylbutanedioic acid in a well-ventilated area,

preferably within a chemical fume hood.

Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing. Do not

breathe dust, fumes, gas, mist, vapors, or spray.

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[4]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store at room

temperature.

Spill Management:

Evacuate: Evacuate personnel from the immediate spill area.

Containment: Prevent further leakage or spillage if it is safe to do so.
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Cleanup: Use personal protective equipment as required. For solid spills, cover with a plastic

sheet to minimize spreading. Use an inert absorbent material to soak up liquid spills.

Collection: Carefully sweep or scoop up the spilled material and place it into a suitable,

labeled container for disposal.[3]

Decontamination: Clean the contaminated surface thoroughly.

Disposal Plan:

All waste materials, including contaminated PPE and spill cleanup materials, should be

collected in a properly labeled, sealed container. Dispose of the chemical waste in accordance

with all applicable federal, state, and local environmental regulations. Do not flush into the

surface water or sanitary sewer system.
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Caption: Workflow for handling and disposing of 2-Dodec-2-enylbutanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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